2-(3-methoxyphenyl)-3-(p-tolyl)hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one

• IUPAC Name: 2-(3-methoxyphenyl)-3-(4-methylphenyl)-5,6,7,7a-tetrahydro-3H-pyrrolo[1,2-c]imidazol-1-one
• InChI: InChI=1S/C20H22N2O2/c1-14-8-10-15(11-9-14)19-21-12-4-7-18(21)20(23)22(19)16-5-3-6-17(13-16)24-2/h3,5-6,8-11,13,18-19H,4,7,12H2,1-2H3
• InChI Key: TVZOUAFEWGWMPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2N3CCCC3C(=O)N2C4=CC(=CC=C4)OC
• Molecular Formula: C20H22N2O2
• Molecular Weight: 322.4 g/mol
• CAS No.: 1008571-62-7

Description

2-(3-methoxyphenyl)-3-(p-tolyl)hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.408. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Research has explored the synthesis of related compounds, demonstrating the versatility and potential applications of 2-(3-methoxyphenyl)-3-(p-tolyl)hexahydro-1H-pyrrolo[1,2-c]imidazol-1-one in chemical synthesis. For instance, the synthesis of 2-(5-Nitropyrid-2-yl)-3-(4-substitutedphenyl)amino-isoxazol-5(2H)-ones and their rearrangements to imidazo[1,2-a]pyridines and indoles highlight the compound's role in producing various heterocyclic structures, which are crucial in medicinal chemistry and materials science (Khalafy, Setamdideh, & Dilmaghani, 2002).

Applications in Material Science

• The compound has potential applications in material science, particularly in the development of corrosion inhibitors and luminescent materials. A study on the electrochemical, surface, and quantum chemical studies of novel imidazole derivatives as corrosion inhibitors for J55 steel in a sweet corrosive environment reveals the broader potential of imidazole derivatives, including the targeted compound, in protecting metals against corrosion (Singh et al., 2017). Additionally, the synthesis of low-cost emitters with a large Stokes' shift demonstrates the application in creating luminescent materials, suggesting the versatility of imidazole derivatives in various industrial applications (Volpi et al., 2017).